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Compound of Interest

Compound Name: Pevonedistat

Cat. No.: B1684682

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and
disposal of Pevonedistat, an investigational drug. Adherence to these procedures is vital to
ensure personnel safety, environmental protection, and regulatory compliance. Pevonedistat is
classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects,
necessitating its management as hazardous waste.[1]

Hazard and Safety Data Summary

Proper disposal planning begins with understanding the inherent risks of the compound. The
following table summarizes the key hazard information for Pevonedistat.

Hazard Classification Precautionary Statement
Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.[1]
Acute aguatic toxicity (Category 1) H400: Very toxic to aquatic life.[2]

H410: Very toxic to aquatic life with long lasting

Chronic aguatic toxicity (Category 1
a Y gory 1) effects.[1][2]

) o P501: Dispose of contents/container to an
Disposal Directive

approved waste disposal plant.[1]
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Detailed Protocol for the Disposal of Pevonedistat

The following step-by-step protocol outlines the recommended procedure for the safe disposal
of Pevonedistat and its associated waste. This protocol is based on general guidelines for the
disposal of hazardous investigational drugs and should be executed in accordance with
institutional, local, state, and federal regulations.

Personnel Protective Equipment (PPE) Required:

Two pairs of chemotherapy-tested gloves

Protective gown with a solid front

Safety glasses or goggles

Respiratory protection (e.g., N95 respirator) if handling powders or creating aerosols
Step 1: Segregation of Pevonedistat Waste

¢ Immediately segregate all materials that have come into contact with Pevonedistat. This
includes:

o Unused or expired Pevonedistat vials.

[¢]

Partially used vials and ampules.[3][4]

[¢]

Empty vials and packaging that contained Pevonedistat.

o

Contaminated PPE (gloves, gowns, etc.).

o

Contaminated lab supplies (syringes, needles, absorbent pads, etc.).
Step 2: Containment of Pevonedistat Waste

e Place all segregated Pevonedistat waste into a designated, leak-proof, and puncture-
resistant hazardous waste container.
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e This container should be clearly labeled as "Hazardous Waste - Contains Pevonedistat" and
include the appropriate hazard symbols.

e For liquid waste, use a container with a secure screw-top lid.[3]
Step 3: Documentation and Accountability
e Maintain a detailed drug accountability record for all Pevonedistat, from receipt to disposal.

e For unused or expired drug product, document the quantity, lot number, and expiration date
prior to disposal.

o Asecond qualified individual should witness and verify the disposal of the drug product, and
both individuals should sign the destruction record.[3]

Step 4: Storage Pending Disposal

o Store the sealed hazardous waste container in a secure, designated area with limited
access.

e This storage area should be away from general laboratory traffic and clearly marked as a
hazardous waste accumulation site.

Step 5: Final Disposal

« Arrange for the collection of the hazardous waste container by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[5]

e The primary method for the final destruction of Pevonedistat and its associated waste is
high-temperature incineration at a permitted hazardous waste facility.[3][5]

e Ensure that you receive a certificate of destruction from the disposal vendor for your records.

[31[5]
In Case of a Spill:

e Evacuate the immediate area and restrict access.
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 Notify your institution's EHS department immediately.

« If trained and equipped, personnel should wear appropriate PPE and contain the spill using a
chemotherapy spill kit.

o Gently cover powder spills with wetted absorbent pads to avoid generating dust.[6]
o Clean the area with a detergent solution followed by water.[6]
» All materials used for spill cleanup must be disposed of as hazardous waste.[6]

Visual Workflow for Pevonedistat Disposal

The following diagram illustrates the logical flow of the Pevonedistat disposal process, from
initial handling to final destruction.
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Caption: Pevonedistat Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pevonedistat]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

